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Compound of Interest

Compound Name: Strontium-90

Cat. No.: B1230875 Get Quote

For researchers, scientists, and professionals in drug development, the accurate and timely

quantification of Strontium-90 (⁹⁰Sr), a major fission product, is critical for environmental

monitoring, food safety, and nuclear incident response. Traditional radiochemical methods for

⁹⁰Sr analysis are often time-consuming, involving multiple precipitation and separation steps. In

recent years, rapid radiochemical methods have been developed to significantly reduce

analysis time while maintaining high accuracy and precision. This guide provides an objective

comparison of a prominent rapid radiochemical method with a conventional approach,

supported by experimental data, detailed protocols, and workflow visualizations.

Performance Comparison
Rapid radiochemical methods offer significant advantages in terms of speed and sample

throughput compared to traditional methods. The most widely adopted rapid methods are

based on extraction chromatography, utilizing resins with a high selectivity for strontium. One of

the leading materials in this field is Eichrom's Sr Resin. The following table summarizes key

performance indicators for a rapid method using Eichrom Sr Resin compared to the

conventional fuming nitric acid precipitation method.
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Performance Metric
Rapid Method (Eichrom Sr
Resin)

Conventional Method
(Fuming Nitric Acid)

Analysis Time 1 - 4 days[1]
Approximately 7 days or

more[1]

Chemical Recovery
Typically >80%, with averages

around 85-97%[2][3]

Variable, can be lower and less

consistent

Minimum Detectable Activity

(MDA)
2.32 Bq/kg (for crops)[4]

Dependent on sample size and

counting time

Sample Throughput
High; amenable to batch

processing
Low

Waste Generation
Reduced volume of hazardous

waste

Generates significant mixed

hazardous waste

Another emerging rapid technique involves online solid-phase extraction coupled with

inductively coupled plasma mass spectrometry (ICP-MS). A study comparing this method with

the conventional nitrate precipitation-low background gas flow counter (LBC) method for fresh

food samples demonstrated a drastic reduction in analysis time from 20 days to approximately

22 minutes, with comparable limits of detection and recovery rates of 93.7 ± 7.1%.[5]

Experimental Protocols
Detailed methodologies are crucial for the successful implementation and validation of any

analytical method. Below is a detailed protocol for the rapid determination of Strontium-90 in

water samples using Eichrom Sr Resin, a widely validated and accepted rapid method.

Rapid Method for ⁹⁰Sr in Water using Eichrom Sr Resin

This method is suitable for the separation and measurement of ⁸⁹/⁹⁰Sr in water samples.

1. Sample Preconcentration (Calcium Phosphate Precipitation Option)[6][7]

To a water sample (typically 100 mL to 1 L), add a known amount of stable strontium carrier

for chemical yield determination.
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Add 2 mL of 1.25 M Ca(NO₃)₂ per liter of sample.

If the sample volume is greater than 200 mL, heat the sample to 60-80°C.

Add 5 mL of 3.2 M (NH₄)₂HPO₄ per liter of sample.

Adjust the pH to 10 with ammonium hydroxide to form a calcium phosphate precipitate,

which co-precipitates strontium.

Allow the precipitate to settle, then decant the supernatant.

Centrifuge the remaining slurry to collect the precipitate.

Dissolve the precipitate in 8M nitric acid (HNO₃).

2. Strontium Separation using Eichrom Sr Resin[6][7]

Column Preparation:

Use a pre-packed Eichrom Sr Resin cartridge (2 mL).

Condition the cartridge by passing 5 mL of 8M HNO₃ through it.

Sample Loading:

Load the dissolved precipitate solution (in 8M HNO₃) onto the conditioned Sr Resin

cartridge at a flow rate of 1-2 mL/min. Strontium will be retained on the resin.

Washing:

Rinse the sample beaker with 5 mL of 8M HNO₃ and pass this rinse through the cartridge.

Wash the cartridge with 5 mL of 3M HNO₃ - 0.05M oxalic acid to remove potential

interferences such as Plutonium(IV), Neptunium(IV), and Zirconium(IV).[6]

Strontium Elution:

Elute the purified strontium from the resin by passing 15 mL of 0.05M HNO₃ through the

cartridge. Collect the eluate in a clean, labeled container.
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3. Source Preparation and Measurement

Evaporate the eluate to dryness in a tared planchet.

The amount of strontium recovered is determined gravimetrically or by ICP-AES analysis of

the stable strontium carrier.

The radioactivity of the sample is measured using a low-background gas-flow proportional

counter or a liquid scintillation counter.

Workflow and Signaling Pathway Visualizations
To provide a clear understanding of the experimental process, the following diagrams illustrate

the workflow of the rapid radiochemical method for Strontium-90 analysis.
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Caption: Workflow of a rapid radiochemical method for ⁹⁰Sr analysis.
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This guide highlights the significant advantages of rapid radiochemical methods for the analysis

of Strontium-90, particularly in terms of efficiency and sample throughput. The detailed

protocol for the widely used Eichrom Sr Resin method provides a practical template for

laboratories aiming to implement this technique. The provided workflow diagram offers a clear

visual representation of the entire analytical process, from sample preparation to final

measurement. For professionals in research and drug development, adopting these validated

rapid methods can lead to faster decision-making and improved laboratory efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1230875?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

